![molecular formula C18H15N5O3 B5687714 {2-[2-(5-phenyl-1,2,4-triazin-3-yl)carbonohydrazonoyl]phenoxy}acetic acid](/img/structure/B5687714.png)
{2-[2-(5-phenyl-1,2,4-triazin-3-yl)carbonohydrazonoyl]phenoxy}acetic acid
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Overview
Description
{2-[2-(5-phenyl-1,2,4-triazin-3-yl)carbonohydrazonoyl]phenoxy}acetic acid, also known as PTCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PTCA is a derivative of triazine, a heterocyclic compound that is widely used in organic synthesis.
Mechanism of Action
The mechanism of action of {2-[2-(5-phenyl-1,2,4-triazin-3-yl)carbonohydrazonoyl]phenoxy}acetic acid is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. It has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway that is involved in cancer.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells by inducing apoptosis (programmed cell death). It has also been shown to reduce inflammation by inhibiting the activity of COX-2. In addition, this compound has been shown to have antifungal activity by inhibiting the growth of certain fungi.
Advantages and Limitations for Lab Experiments
One of the advantages of using {2-[2-(5-phenyl-1,2,4-triazin-3-yl)carbonohydrazonoyl]phenoxy}acetic acid in lab experiments is its versatility. It can be easily synthesized and modified to suit a wide range of applications. In addition, it has been shown to exhibit a number of useful properties, such as anticancer and anti-inflammatory activities. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood. This can make it difficult to optimize its use in certain applications.
Future Directions
There are many potential future directions for research on {2-[2-(5-phenyl-1,2,4-triazin-3-yl)carbonohydrazonoyl]phenoxy}acetic acid. One area of interest is the development of this compound-based drug delivery systems. Another area of interest is the identification of the specific enzymes and signaling pathways that are targeted by this compound. This could lead to the development of more targeted therapies for diseases such as cancer and inflammation. Additionally, the potential use of this compound as a plant growth regulator and corrosion inhibitor should also be further investigated.
Synthesis Methods
The synthesis of {2-[2-(5-phenyl-1,2,4-triazin-3-yl)carbonohydrazonoyl]phenoxy}acetic acid involves the reaction of 2-(2-chloroethoxy)phenol with 5-phenyl-1,2,4-triazin-3-amine in the presence of sodium hydroxide. The resulting product is then treated with hydrazine hydrate to yield this compound. The overall reaction can be represented as follows:
Scientific Research Applications
{2-[2-(5-phenyl-1,2,4-triazin-3-yl)carbonohydrazonoyl]phenoxy}acetic acid has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit anticancer, anti-inflammatory, and antifungal activities. It has also been studied for its potential use as a drug delivery system. In agriculture, this compound has been investigated for its potential use as a plant growth regulator. In material science, this compound has been studied for its potential use as a corrosion inhibitor.
properties
IUPAC Name |
2-[2-[(E)-[(5-phenyl-1,2,4-triazin-3-yl)hydrazinylidene]methyl]phenoxy]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O3/c24-17(25)12-26-16-9-5-4-8-14(16)10-19-22-18-21-15(11-20-23-18)13-6-2-1-3-7-13/h1-11H,12H2,(H,24,25)(H,21,22,23)/b19-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHHFPUAOLUEAOJ-VXLYETTFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=NC(=N2)NN=CC3=CC=CC=C3OCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=CN=NC(=N2)N/N=C/C3=CC=CC=C3OCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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